Cas no 850230-41-0 (2-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 850230-41-0
• MF: C₂₁H₁₉NO₆
• MW: 381.378666162491
• CID: 6338685
• PubChem ID: 3799985
• Update Time: 2025-06-12

2-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• AKOS002275049
• Z57911598
• VU0605793-1
• 2-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• 2-methyl-1-(3,4,5-trimethoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• 850230-41-0
• AKOS016159270
• F3226-2941

• Inchi： 1S/C21H19NO6/c1-22-17(11-9-14(25-2)19(27-4)15(10-11)26-3)16-18(23)12-7-5-6-8-13(12)28-20(16)21(22)24/h5-10,17H,1-4H3
• InChI Key： YBBDBIRCZHWDMV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2=C1C(N(C)C2C1C=C(C(=C(C=1)OC)OC)OC)=O)=O

Computed Properties

• Exact Mass: 381.12123733g/mol
• Monoisotopic Mass: 381.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.3Ų

Additional information on 2-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Introduction to 2-Methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 850230-41-0)

2-Methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, with the CAS number 850230-41-0, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential biological activities. This compound belongs to the class of chromeno[2,3-c]pyrroles and is characterized by its intricate molecular framework that includes a chromene ring fused with a pyrrole ring system. The presence of multiple methoxy groups and a methyl substituent further enhances its chemical diversity and reactivity.

The synthesis of 2-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has been a subject of extensive research in the field of organic chemistry. Various synthetic routes have been developed to access this compound efficiently. One notable method involves the condensation of 3,4,5-trimethoxybenzaldehyde with 2-methylindole followed by cyclization and oxidation steps. This approach not only provides high yields but also allows for the facile introduction of various functional groups at different positions of the molecule.

In terms of its biological activity, 2-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has shown promising results in several areas. Recent studies have highlighted its potential as an antioxidant and anti-inflammatory agent. The presence of multiple methoxy groups and the chromene-pyrrole scaffold contribute to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. These properties make it a valuable candidate for the development of new therapeutic agents targeting oxidative stress and inflammation-related diseases.

Furthermore, preliminary investigations into the anticancer properties of 2-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione have yielded encouraging results. In vitro studies have demonstrated its ability to induce apoptosis in various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further explored as a potential lead molecule for cancer therapy.

The pharmacokinetic properties of 2-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione have also been investigated to assess its suitability for therapeutic applications. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability. These attributes are crucial for ensuring that the compound can effectively reach its target sites in vivo without being rapidly degraded or eliminated from the body.

In addition to its therapeutic potential, 2-methyl-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has been explored for its use in materials science and chemical sensing applications. Its unique electronic properties and high thermal stability make it an attractive candidate for the development of advanced functional materials and sensors. For instance, recent research has demonstrated its potential as a fluorescent probe for detecting specific analytes in complex environments.

The environmental impact of 2-methyl-1-(3,4,5-trimethoxyphenyl)-1H，2H，3H，9H-chromeno[2，3-c]pyrrole-3，9-dione is another important consideration. Studies have shown that it exhibits low toxicity towards aquatic organisms and does not bioaccumulate in the environment. This makes it a relatively safe compound for industrial and pharmaceutical applications from an environmental perspective.

In conclusion, 2-methyl-1-(3，4，5-trimethoxyphenyl)-1H，2H，3H，9H-chromeno[2，3-c]pyrrole-3，9-dione (CAS No. 850230-41-0) is a multifaceted compound with a wide range of potential applications in medicine and materials science. Its unique chemical structure and favorable biological properties make it an exciting subject for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, 2-methyl-1-(3，4，5-trimethoxyphenyl)-1H，2H，3H，9H-chromeno[2，3-c]pyrrole-3，9-dione is poised to play a significant role in advancing our understanding of complex organic molecules and their practical applications.